Cas no 165946-79-2 (4-PYRIMIDINAMINE, 5-BROMO-6-METHYL-2-(METHYLTHIO)-)

• Product Name: 4-PYRIMIDINAMINE, 5-BROMO-6-METHYL-2-(METHYLTHIO)-
• CAS No: 165946-79-2
• MF: C₆H₈BrN₃S
• MW: 234.11681842804
• CID: 2663834
• Update Time: 2022-09-22

4-PYRIMIDINAMINE, 5-BROMO-6-METHYL-2-(METHYLTHIO)- Chemical and Physical Properties

Names and Identifiers

• 4-PYRIMIDINAMINE, 5-BROMO-6-METHYL-2-(METHYLTHIO)-

• Inchi： 1S/C6H8BrN3S/c1-3-4(7)5(8)10-6(9-3)11-2/h1-2H3,(H2,8,9,10)
• InChI Key： ORGSJVUEHATSKH-UHFFFAOYSA-N
• SMILES： C1(SC)=NC(C)=C(Br)C(N)=N1

Computed Properties

• Exact Mass: 232.962
• Monoisotopic Mass: 232.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0